Cas no 2228875-49-6 (2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol)

• Product Name: 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol
• CAS No: 2228875-49-6
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6233556
• PubChem ID: 165646417
• Update Time: 2025-09-28

2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol
• 2228875-49-6
• EN300-1754187
• 2-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-2-methylpropan-1-ol

• Inchi： 1S/C10H18N4O/c1-10(11,7-15)4-9-6-14(13-12-9)5-8-2-3-8/h6,8,15H,2-5,7,11H2,1H3
• InChI Key： DATDQHXUKIEWEH-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=CN(CC2CC2)N=N1)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77Ų

Additional information on 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol

Introduction to 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol (CAS No. 2228875-49-6)

2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol, with the CAS number 2228875-49-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a cyclopropylmethyl group and a 1,2,3-triazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol has been extensively studied due to its potential as a lead compound for drug development. Recent advancements in click chemistry have facilitated the efficient synthesis of this compound, making it more accessible for further research and development. The 1,3-dipolar cycloaddition reaction between azides and terminal alkynes is a key step in the synthesis process, yielding high yields and excellent regioselectivity.

In terms of its biological activity, 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes makes it a valuable candidate for further investigation.

The pharmacological properties of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol have also been explored in preclinical studies. In vitro and in vivo experiments have shown that it exhibits low toxicity and good bioavailability, which are crucial factors for drug development. Additionally, its stability under physiological conditions has been confirmed through various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

The potential therapeutic applications of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-methylpropan-1-ol extend beyond cancer therapy. It has also been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a promising candidate for the treatment of inflammatory diseases and autoimmune disorders. Preclinical studies have shown that the compound can effectively reduce inflammation and improve disease outcomes in animal models.

In the context of drug discovery and development, the structural features of 2-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-y l - 2 - methylpropan - 1 - ol offer several advantages. The presence of the 1,2,3-triazole ring provides a rigid scaffold that can enhance the compound's binding affinity to target proteins. The cyclopropylmethyl group adds conformational flexibility and can improve solubility and metabolic stability. These characteristics make it an attractive starting point for structure-based drug design.

The latest research on 2-amino - 3 - 1 - (cyclopropylmethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - yl - 2 - methylpropan - 1 - ol has also focused on optimizing its pharmacokinetic properties. Computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to predict the compound's behavior in biological systems. These studies have provided valuable insights into the compound's interactions with biological targets and have guided the design of more potent analogs.

In conclusion, 2-amino - 3 - 1 - (cyclopropylmethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - yl - 2 - methylpropan - 1 - ol (CAS No. 2228875 - 49 – 6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.